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Compound of Interest

Compound Name: 1-Ethyl-2-methylicyclohexane

Cat. No.: B1583165

This guide provides immediate, essential safety and logistical information for the handling of 1-
Ethyl-2-methylcyclohexane in a laboratory setting. Adherence to these procedures is critical
for ensuring the safety of researchers, scientists, and drug development professionals while
maintaining the integrity of experimental work.

Hazard Identification and Physical Properties

1-Ethyl-2-methylcyclohexane is a flammable liquid.[1] Understanding its physical and
chemical properties is fundamental to its safe handling.

Property Value

Molecular Formula C9H18[2][3][4]

Molecular Weight 126.24 g/mol [2][4]

Appearance Liquid[5]

Boiling Point 150.8°C at 760 mmHg|[2]

Flash Point 31.9°C[2]

Vapor Pressure 4.807 mmHg at 25°C (estimated)[6]
Primary Hazards Flammable liquid
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following PPE is

mandatory when handling 1-Ethyl-2-methylcyclohexane.

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles or a face shield.[3][7]

To prevent eye contact from

splashes.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) and a

lab coat are required.[2][3][8]

To prevent skin contact. Nitrile
gloves are preferred for their
chemical resistance and

tendency to show punctures.

[2]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[3] If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[3][9]

To prevent inhalation of vapors
which may have anesthetic
effects.[5]

Operational Plan: Handling and Storage

Engineering Controls:

» Always handle 1-Ethyl-2-methylcyclohexane in a well-ventilated area, preferably within a

chemical fume hood.[3]

o Ensure eyewash stations and safety showers are readily accessible.

o Use spark-proof tools and explosion-proof equipment to prevent ignition.[10]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all

required equipment and reagents to minimize movement within the laboratory.
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» Dispensing: When transferring or dispensing the chemical, do so carefully to avoid splashes
and the generation of vapors. For transfers from large containers, ensure proper bonding
and grounding to prevent static discharge.[8][11]

e Heating: Do not use open flames to heat 1-Ethyl-2-methylcyclohexane.[8] Use heating
mantles, water baths, or other controlled heating sources.

Storage:

Store 1-Ethyl-2-methylcyclohexane in a cool, dry, and well-ventilated area away from direct
sunlight and heat sources.[12]

Keep containers tightly closed.[1][12]

Store in a designated flammable liquid storage cabinet.[13][14]

Segregate from incompatible materials, especially oxidizing agents.[13]

Emergency Plan: Spills and Exposure

Spill Response:

o Immediate Action: Alert all personnel in the immediate area and evacuate if necessary.[4][15]

» Control Ignition Sources: Eliminate all potential ignition sources, such as sparks, open
flames, and hot surfaces.[11][12]

o Containment: For small spills, contain the liquid using a non-combustible absorbent material
like sand, vermiculite, or commercial sorbent pads.[10][12]

o Cleanup: Use non-sparking tools to collect the absorbed material and place it in a sealed,
properly labeled container for hazardous waste disposal.[10][12]

o Decontamination: Thoroughly clean the spill area.[1][12]

» Large Spills: For spills greater than one liter, evacuate the area and contact the institution's
emergency response team.[1]
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Exposure Procedures:

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes and remove contaminated clothing.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.[4]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[12]

Disposal Plan

1-Ethyl-2-methylcyclohexane and any materials contaminated with it must be disposed of as
hazardous waste in accordance with federal, state, and local regulations.[12][16][17]

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[12]

o Storage: Store waste containers in a designated satellite accumulation area, segregated
from incompatible materials.[18]

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste management
company. Do not pour down the drain.[16][18]

Workflow for Safe Handling
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Workflow for Safe Handling of 1-Ethyl-2-methylcyclohexane
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Caption: Logical workflow for the safe handling of 1-Ethyl-2-methylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583165#personal-protective-equipment-for-
handling-1-ethyl-2-methylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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